Cas no 2229553-58-4 (4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole)

• Product Name: 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole
• CAS No: 2229553-58-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6503059
• PubChem ID: 165616201
• Update Time: 2025-06-26

4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole
• EN300-1805659
• 2229553-58-4

• Inchi： 1S/C10H16N2/c1-9(2)8(10(9,3)4)7-5-11-6-12-7/h5-6,8H,1-4H3,(H,11,12)
• InChI Key： CNDMOYNAWKOZKA-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole

Introduction to 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole (CAS No. 2229553-58-4)

4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 2229553-58-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole class, a heterocyclic aromatic structure known for its broad range of biological activities and applications in drug development. The unique structural features of 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole, particularly the presence of a highly substituted cyclopropyl group, contribute to its distinct chemical properties and potential therapeutic utilities.

The molecular framework of this compound consists of a five-membered imidazole ring fused with a cyclopropyl side chain that is further substituted with three methyl groups. This structural motif imparts exceptional stability and rigidity to the molecule, making it an attractive candidate for various biochemical interactions. The tetramethylcyclopropyl moiety is particularly noteworthy, as it enhances lipophilicity and metabolic stability, which are critical factors in drug design for improving bioavailability and reducing degradation rates in vivo.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazole derivatives. The versatility of the imidazole scaffold allows for modifications that can fine-tune biological activity across multiple targets. For instance, studies have demonstrated that imidazole-based compounds can interact with enzymes and receptors involved in metabolic pathways, inflammation, and cellular signaling. The structural complexity of 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole suggests that it may exhibit unique interactions with biological systems compared to simpler imidazole derivatives.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has indicated that modifications at the cyclopropyl position can influence binding affinity and selectivity towards specific biological targets. The tetramethylcyclopropyl group acts as a steric barrier, which can be exploited to enhance binding interactions or to avoid off-target effects. This feature makes 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole a valuable scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential biological activities. Virtual screening techniques have been employed to identify novel drug candidates by predicting binding affinities and interactions with biological targets. The structural peculiarities of 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole make it a promising candidate for these computational approaches, as its complex architecture may provide insights into new mechanisms of action.

The synthesis of this compound presents an intriguing challenge due to the need for precise functionalization of the cyclopropyl ring. Modern synthetic methodologies have enabled the efficient preparation of such complex molecules through multi-step reactions involving cyclization and alkylation processes. The use of advanced catalytic systems has further streamlined these synthetic routes, making it feasible to produce sufficient quantities for preclinical studies.

In preclinical research, 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole has been evaluated for its potential role in modulating various disease pathways. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The ability to fine-tune its structure allows researchers to optimize its activity against specific targets while minimizing side effects. This adaptability is a hallmark of effective drug candidates in modern pharmaceutical development.

The pharmacokinetic properties of 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole are also under investigation. Due to its lipophilic nature conferred by the cyclopropyl substituents, this compound may exhibit favorable solubility characteristics suitable for oral administration. Additionally, its metabolic stability suggests that it could have a prolonged half-life in vivo compared to less substituted analogs. These attributes are crucial for developing drugs with improved therapeutic windows and patient compliance.

Future directions in research on 4-(2,2,3,3-tetramethylcyclopropyl)-1H-imidazole include exploring its potential as an intermediate in larger drug molecules or as a lead compound for derivative synthesis. By leveraging its unique structural features, scientists aim to develop next-generation therapeutics with enhanced efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full therapeutic potential of this compound.

The broader implications of studying compounds like 4-(2,2,3，-tetramethylcyclopropyl)-1H-imidazole extend beyond individual drug discovery efforts. They contribute to our fundamental understanding of how structural modifications influence biological activity at a molecular level. This knowledge is critical for advancing drug design principles and developing more rational approaches to therapeutic intervention.

In conclusion, 4-( 22，23，33 - tetramethyle cyclop rop yl) - 11 H - im idaz ol (CAS No . 222955358- 44) represents an exciting avenue for pharmaceutical innovation . Its unique structure ，combined with promising preliminary data ，positions it as a key player in ongoing efforts to develop novel therapeutics . As research continues ,this compound holds promise not only as a standalone drug but also as a building block for future generations o f medicinally relevant molecules . p >